N-(3-Nitro-2-pyridinesulfenyl)-L-aspartic acid beta-t-butyl ester N-(3-Nitro-2-pyridinesulfenyl)-L-aspartic acid beta-t-butyl ester
Brand Name: Vulcanchem
CAS No.: 108312-24-9
VCID: VC20756598
InChI: InChI=1S/C13H17N3O6S/c1-13(2,3)22-10(17)7-8(12(18)19)15-23-11-9(16(20)21)5-4-6-14-11/h4-6,8,15H,7H2,1-3H3,(H,18,19)
SMILES: CC(C)(C)OC(=O)CC(C(=O)O)NSC1=C(C=CC=N1)[N+](=O)[O-]
Molecular Formula: C13H17N3O6S
Molecular Weight: 343.36 g/mol

N-(3-Nitro-2-pyridinesulfenyl)-L-aspartic acid beta-t-butyl ester

CAS No.: 108312-24-9

Cat. No.: VC20756598

Molecular Formula: C13H17N3O6S

Molecular Weight: 343.36 g/mol

* For research use only. Not for human or veterinary use.

N-(3-Nitro-2-pyridinesulfenyl)-L-aspartic acid beta-t-butyl ester - 108312-24-9

Specification

CAS No. 108312-24-9
Molecular Formula C13H17N3O6S
Molecular Weight 343.36 g/mol
IUPAC Name 4-[(2-methylpropan-2-yl)oxy]-2-[(3-nitropyridin-2-yl)sulfanylamino]-4-oxobutanoic acid
Standard InChI InChI=1S/C13H17N3O6S/c1-13(2,3)22-10(17)7-8(12(18)19)15-23-11-9(16(20)21)5-4-6-14-11/h4-6,8,15H,7H2,1-3H3,(H,18,19)
Standard InChI Key VTEWXTHQMTVUOZ-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)CC(C(=O)O)NSC1=C(C=CC=N1)[N+](=O)[O-]
Canonical SMILES CC(C)(C)OC(=O)CC(C(=O)O)NSC1=C(C=CC=N1)[N+](=O)[O-]

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